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Compound of Interest

Triphenylsulfonium
Compound Name:
hexafluoroantimonate

cat. No.: B15129288

An In-depth Technical Guide to
Triphenylsulfonium Hexafluoroantimonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety, chemical
properties, and key applications of triphenylsulfonium hexafluoroantimonate. The
information is tailored for professionals in research and development, with a focus on
structured data, detailed experimental protocols, and visual representations of core processes.

Material Identification and Properties

Triphenylsulfonium hexafluoroantimonate is a photoacid generator (PAG) widely used in
industrial and research settings, particularly in photolithography and cationic polymerization.
Upon exposure to ultraviolet (UV) radiation, it generates a strong acid, which then catalyzes
subsequent chemical reactions.

Synonyms: Triphenylsulfonium Hexafluorostibate(V)[1]

Table 1: Chemical and Physical Properties
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Property Value Source(s)

CAS Number 57840-38-7 [1]

EC Number 260-980-2 [1]

Molecular Formula C18H15F6SSh [11[2]

Molecular Weight 499.13 g/mol [2][3]
White to light yellow crystalline

Appearance [1114]
powder

Melting Point 178 °C [1]

Purity >98.0% (HPLC) [1]

. Soluble in a variety of organic
Solubility [4][3]

solvents.

Storage Conditions

Room temperature, in a cool,
dark place. Store under inert

gas.

[5]

Conditions to Avoid

Hygroscopic.

[6][5]

Safety and Hazard Information

Understanding the safety profile of triphenylsulfonium hexafluoroantimonate is critical for its
handling and use in any laboratory or manufacturing setting.

Table 2: GHS Hazard and Precautionary Statements
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Category Statement Code Statement Text Source(s)

Harmful if swallowed
Hazard H302+H332 o [1][6]151[7]
or if inhaled.

Toxic to aquatic life
H411 with long lasting [11[6]1151[7]
effects.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/iva  [1][6][5][7]

pors/spray.

Do not eat, drink or
P270 smoke when using [1][5]
this product.

Avoid release to the
P273 , [L1[6]1[5]1[7]
environment.

IF SWALLOWED: Call

a POISON CENTER
P301+P312 o [5]

or doctor/physician if

you feel unwell.

IF INHALED: Remove

person to fresh air and

keep comfortable for
P304+P340+P312 breathing. Call a [1][61[5]

POISON

CENTER/doctor if you

feel unwell.

P391 Collect spillage. [1][6][5]

Dispose of
contents/container to

P501 [6]1[5]
an approved waste

disposal plant.

Table 3: First Aid Measures
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Exposure Route Recommended Action Source(s)

Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. Call
Inhalation [1]
a POISON CENTER or
doctor/physician if you feel

unwell.

Remove/Take off immediately
Skin Contact all contaminated clothing. [1]

Rinse skin with water/shower.

Rinse cautiously with water for
several minutes. Remove

Eye Contact ) [1]
contact lenses, if present and

easy to do. Continue rinsing.

Call a POISON CENTER or
Ingestion doctor/physician if you feel [1]

unwell. Rinse mouth.

Table 4: Personal Protective Equipment (PPE)

Protection Type Recommendation Source(s)

Dust respirator, self-contained
Respiratory breathing apparatus (SCBA), [1]

or supplied air respirator.

Hand Impervious gloves. [1]

Safety goggles. A face-shield
Eye may be required in some [1]

situations.

Impervious protective clothing.
Skin and Body Protective boots may be [1]

required.
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Mechanism of Action: Photoacid Generation

Triphenylsulfonium hexafluoroantimonate functions as a photoinitiator by undergoing
photolysis upon exposure to UV radiation to produce a strong Brgnsted acid (HSbFe). This
generated acid then acts as a catalyst for various chemical processes, most notably the ring-
opening polymerization of epoxides and other cyclic ethers, which is a cornerstone of many
photolithography and 3D printing technologies.
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Hexafluoroantimonate Anion Proton Source
(SbFs™) (R-H)

Triphenylsulfonium Cation
(PhsS+)

Excited State
[PhsSH]*

Homolytic Cleavage Homolytic Cleavage

Diphenylsulfinyl
Radical Cation
[Ph2S+e]

Phenyl Radical
(Phe)

Reaction with Proton Source

Bregnsted Acid
(HSbFs)

Monomer
(e.g., Epoxide)

Protonated Monomer

Cationic Polymerization

Polymer Chain
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Formulation Preparation:
Dissolve Photoinitiator in Monomer

:

Substrate Coating:
Apply thin film of formulation

:

UV Exposure:
Irradiate with UV light

:

Cationic Polymerization:
Acid-catalyzed cross-linking

:

Post-Exposure Bake
(Optional)

End:
Cured Polymer Film

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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